Cas no 55143-94-7 (2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester)

• Product Name: 2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester
• CAS No: 55143-94-7
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 352730
• PubChem ID: 71364293
• Update Time: 2025-04-19

2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Dodecenoic acid, 11-methoxy-3,7,11-trimethyl-, ethyl ester
• ethyl 11-methoxy-3,7,11-trimethyldodec-2-enoate
• DTXSID70787770
• 55143-94-7

• Inchi： 1S/C18H34O3/c1-7-21-17(19)14-16(3)11-8-10-15(2)12-9-13-18(4,5)20-6/h14-15H,7-13H2,1-6H3
• InChI Key： OUDJAPKDRVXHJB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCC(C)CCCC(=CC(=O)OCC)C

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53